Cas no 2171272-65-2 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid)

• Product Name: (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid
• CAS No: 2171272-65-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5841953
• PubChem ID: 165528623
• Update Time: 2025-06-07

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid
• EN300-1482959
• EN300-1570696
• (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]piperidine-2-carboxylic acid
• EN300-1544551
• (2R)-1-[(1rs,4rs)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]piperidine-2-carboxylic acid
• 2171272-65-2

• Inchi： 1S/C28H32N2O5/c31-26(30-16-6-5-11-25(30)27(32)33)18-12-14-19(15-13-18)29-28(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24-25H,5-6,11-17H2,(H,29,34)(H,32,33)/t18?,19?,25-/m1/s1
• InChI Key： LUWQVNNGNGLKNS-ZPHNUYGRSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid

Introduction to (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic Acid (CAS No. 2171272-65-2)

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid, identified by its CAS number 2171272-65-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapy and molecular recognition. Its unique structural features, including a piperidine core and a fluorenyl moiety, make it a valuable candidate for further exploration in medicinal chemistry.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group attached to the compound plays a crucial role in its reactivity and functionality. The Fmoc group is commonly used in peptide synthesis as an protecting group for amino acids, but its presence in this molecule suggests potential applications beyond simple peptide coupling. The incorporation of the Fmoc moiety may enhance the stability and bioavailability of the compound, making it more suitable for therapeutic use.

The< strong>cyclohexanecarbonyl group contributes to the overall rigidity of the molecule, which can be advantageous in terms of binding affinity and specificity. This structural feature is often employed in drug design to improve interactions with biological targets. Additionally, the< strong>piperidine ring is known for its ability to mimic secondary amine structures found in many biologically active compounds, further enhancing the potential of this molecule as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies have shown that compounds with similar structural motifs can exhibit potent activity against various biological targets, including enzymes and receptors involved in diseases such as cancer and neurological disorders. The< strong>(2R)-configuration of this molecule suggests a specific stereochemical arrangement that may optimize its biological activity.

In vitro studies have begun to explore the pharmacological properties of< strong>(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid. Initial results indicate that it interacts with several key targets, demonstrating potential therapeutic benefits. For instance, its ability to bind to specific enzymes may lead to the development of novel inhibitors for treating metabolic diseases. Furthermore, its interaction with receptors could open new avenues for addressing neurological conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, are employed to achieve the desired product. These methods not only enhance efficiency but also minimize impurities, ensuring that the final product meets stringent pharmaceutical standards.

The< strong>fluorenylmethoxycarbonyl group is particularly important in this synthesis, as it serves as a temporary protecting group for the amino function before being removed under specific conditions. This stepwise approach allows for the introduction of other functional groups without unwanted side reactions. The< strong>cyclohexanecarbonyl group is then installed, followed by the final installation of the piperidine moiety.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure, confirming its identity and purity. Additionally, thermal analysis techniques like differential scanning calorimetry (DSC) are used to assess its stability under various conditions.

The potential applications of< strong>(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpiperidine-2-carboxylic acid extend beyond traditional drug development. Its unique structural features make it an excellent candidate for use in diagnostic imaging agents and probes. For example, radiolabeled derivatives of this compound could be used in positron emission tomography (PET) scans to visualize biological targets non-invasively.

In conclusion, this compound represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted applications. The combination of a fluorenylmethoxycarbonyl group, cyclohexanecarbonyl moiety, and piperidine ring provides a unique framework for developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a crucial role in addressing some of the most challenging medical conditions.